Cas no 646518-46-9 ((2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 646518-46-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5989226
• PubChem ID: 135054114
• Update Time: 2025-07-21

(2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 646518-46-9
• EN300-6506952
• (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol

• Inchi： 1S/C10H15NO2/c1-8(7-12)5-9-3-4-10(13-2)11-6-9/h3-4,6,8,12H,5,7H2,1-2H3/t8-/m1/s1
• InChI Key： AANVYCZJSUGULC-MRVPVSSYSA-N
• SMILES： OC[C@H](C)CC1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol

Comprehensive Overview of (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS No. 646518-46-9)

The compound (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS No. 646518-46-9) is a chiral alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 6-methoxypyridin-3-yl moiety and the 2-methylpropan-1-ol backbone, make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel therapeutics and specialty chemicals.

One of the key reasons for the growing attention toward (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol is its relevance in drug discovery. The methoxypyridine group is a common pharmacophore in medicinal chemistry, often associated with improved bioavailability and target binding affinity. This compound's chiral center at the 2-position further enhances its utility in enantioselective synthesis, a critical aspect of modern drug development. Recent studies have explored its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the current trend toward precision medicine.

From a synthetic perspective, CAS No. 646518-46-9 offers several advantages. Its propan-1-ol functionality allows for straightforward derivatization, enabling the creation of esters, ethers, or other derivatives with tailored properties. The 6-methoxypyridin-3-yl group also provides a handle for further functionalization, making it a valuable scaffold for combinatorial chemistry. These attributes have led to its inclusion in high-throughput screening libraries, where researchers seek to identify new bioactive molecules.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward greener practices, (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol has been investigated for its potential in biocatalysis and enzymatic resolution processes. Its compatibility with asymmetric hydrogenation and other eco-friendly synthetic methods positions it as a candidate for sustainable manufacturing. This aligns with the broader industry focus on reducing carbon footprints and minimizing hazardous waste.

In the agrochemical sector, CAS No. 646518-46-9 has shown promise as a precursor for crop protection agents. The methoxypyridine moiety is known to confer insecticidal and herbicidal activity, and researchers are exploring its incorporation into next-generation pesticides with improved selectivity and environmental profiles. This application is particularly timely, given the global demand for safer and more efficient agricultural solutions to address food security challenges.

Analytical characterization of (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol is another area of active research. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure high purity and enantiomeric excess, which are critical for its use in pharmaceuticals. The compound's stability under various conditions has also been studied, providing valuable data for formulation scientists and process chemists.

Market trends indicate a rising demand for chiral intermediates like 646518-46-9, driven by the expanding generics and biosimilars markets. Its potential as a key intermediate in blockbuster drug syntheses has attracted attention from contract manufacturing organizations (CMOs) and generic drug developers. Additionally, patent landscapes surrounding similar compounds suggest opportunities for innovation and intellectual property development in this space.

In conclusion, (2R)-3-(6-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS No. 646518-46-9) represents a multifaceted compound with broad applicability across life sciences and specialty chemicals. Its structural features, synthetic versatility, and alignment with industry trends make it a subject of ongoing research and commercial interest. As scientific understanding of its properties deepens, its role in advancing drug discovery, sustainable chemistry, and agrochemical innovation is expected to grow significantly.